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Compound of Interest

Compound Name: Aluminum acetate

Cat. No.: B085560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of aluminum
acetate, a compound with significance in various scientific and pharmaceutical applications.
Due to its existence in multiple forms, a precise understanding of its molecular characteristics is
crucial for accurate experimental design and drug development.

Understanding the Forms of Aluminum Acetate

Aluminum acetate can exist in three primary forms: neutral, basic diacetate, and basic
monoacetate. The molecular weight of the compound is dependent on its specific chemical
formula.

o Neutral Aluminum Triacetate: Also known as aluminum acetate, it is a salt formed from
aluminum hydroxide and an excess of acetic acid.

e Basic Aluminum Diacetate: This form, also referred to as aluminum subacetate, contains a
hydroxyl group.

e Basic Aluminum Monoacetate: Also known as dibasic aluminum acetate, this form contains
two hydroxyl groups.

Molecular Weight Determination
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The molecular weight of each form of aluminum acetate is calculated by summing the atomic
weights of its constituent atoms. The standard atomic weights used for this calculation are:

Aluminum (Al): 26.982 u

Carbon (C): 12.011 u

Oxygen (O): 15.999 u

Hydrogen (H): 1.008 u

Based on these atomic weights, the molecular weights of the different forms of aluminum
acetate have been calculated and are presented in the table below.

Summary of Molecular Weights

Form of Aluminum Acetate = Chemical Formula Molecular Weight ( g/mol )
Neutral Aluminum Triacetate Al(CH3COO)s 204.11
Basic Aluminum Diacetate HOAI(CHsCOO)2 162.08
Basic Aluminum Monoacetate (HO)2AICHsCOO 120.04

Experimental Protocols

The determination of the molecular weight of a specific aluminum acetate sample would
typically involve standard analytical techniques such as mass spectrometry. For accurate
quantification and formulation in a research or drug development setting, it is imperative to first
identify the specific form of aluminum acetate being used, as the molecular weight varies
significantly between the neutral and basic forms.

Chemical Structure of Neutral Aluminum Triacetate
The following diagram illustrates the chemical structure of neutral aluminum triacetate.

Caption: Chemical structure of neutral aluminum triacetate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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